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Compound of Interest

Compound Name: Methyl 2-cyclopropylacetate

CAS No.: 34108-21-9

Cat. No.: B1267312

Get Quote

An In-Depth Technical Guide to Methyl 2-cyclopropylacetate: Properties, Synthesis, and

Applications

Abstract
Methyl 2-cyclopropylacetate is a valuable chemical intermediate characterized by a

cyclopropane ring adjacent to an ester functional group. This unique structural motif, combining

the high ring strain and conformational rigidity of the cyclopropyl group with the reactivity of an

ester, makes it a significant building block in organic synthesis.[1] Its utility is most pronounced

in the field of medicinal chemistry, where the cyclopropyl moiety is often incorporated into

molecular scaffolds to enhance metabolic stability, binding affinity, and potency.[2] This guide

provides a comprehensive overview of Methyl 2-cyclopropylacetate, detailing its

physicochemical properties, validated synthesis protocols, key applications in drug

development, and essential safety and handling procedures for laboratory and industrial

settings.

Physicochemical and Spectroscopic Properties
The foundational step in utilizing any chemical compound is a thorough understanding of its

physical and chemical characteristics. Methyl 2-cyclopropylacetate is a colorless liquid at
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standard conditions.[3] Its core properties are summarized in the table below, compiled from

authoritative chemical databases.

Property Value Source

Molecular Formula C₆H₁₀O₂ PubChem[4]

Molecular Weight 114.14 g/mol PubChem[4], CymitQuimica[3]

IUPAC Name methyl 2-cyclopropylacetate PubChem[4]

CAS Number 34108-21-9 PubChem[4]

Density 1.0 ± 0.1 g/cm³ ChemSrc[5]

Boiling Point 138.1 ± 8.0 °C at 760 mmHg ChemSrc[5]

Flash Point 29.4 ± 9.7 °C ChemSrc[5]

Polar Surface Area 26.3 Å² PubChem[4]

LogP (Octanol/Water) 1.08 ChemSrc[5]

These properties, particularly its boiling point and solubility characteristics (indicated by LogP),

are critical for designing purification procedures such as distillation and extraction. The flash

point indicates that it is a flammable liquid, requiring appropriate safety measures during

handling.[4]

Synthesis Methodology: Catalytic Cyclopropanation
The synthesis of Methyl 2-cyclopropylacetate can be achieved through several routes. A

highly efficient and well-documented method is the Palladium(II) acetate-catalyzed reaction of a

vinyl-containing substrate with diazomethane.[6][7] This approach leverages the ability of a

palladium catalyst to facilitate the transfer of a methylene group from diazomethane to an

alkene, forming the cyclopropane ring with high yield.

Causality of Experimental Design
The choice of Palladium(II) acetate as a catalyst is deliberate; it is effective in promoting the

cyclopropanation of alkenes with diazomethane under mild conditions, minimizing side

reactions.[6] Vinylacetic acid is an ideal starting material because the reaction with excess
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diazomethane accomplishes both the cyclopropanation of the vinyl group and the esterification

of the carboxylic acid in a single synthetic sequence, enhancing overall efficiency.[7] The use of

excess diazomethane ensures the complete conversion of the starting material.[7]
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Caption: Catalytic synthesis of Methyl 2-cyclopropylacetate.

Step-by-Step Experimental Protocol
This protocol is a representative synthesis based on established literature.[7] All operations

involving diazomethane are extremely hazardous and must be performed by trained personnel

in a specialized chemical fume hood with appropriate safety precautions.
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Reaction Setup: In a three-necked flask equipped with a magnetic stirrer and a dropping

funnel, dissolve vinylacetic acid in a suitable anhydrous solvent such as diethyl ether.

Catalyst Introduction: Add a catalytic amount of Palladium(II) acetate to the solution.

Diazomethane Addition: Cool the reaction mixture in an ice bath (0 °C). Slowly add a freshly

prepared ethereal solution of diazomethane (in excess) via the dropping funnel. The addition

is continued until the evolution of nitrogen gas ceases and a faint yellow color persists,

indicating a slight excess of diazomethane.[7]

Reaction Quenching: After the addition is complete, allow the reaction to stir for a short

period. Carefully quench the excess diazomethane by the dropwise addition of acetic acid

until the yellow color disappears.

Workup and Isolation: Transfer the reaction mixture to a separatory funnel. Wash the organic

layer sequentially with a saturated sodium bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

Purification: Purify the resulting crude product by fractional distillation under atmospheric

pressure to yield pure Methyl 2-cyclopropylacetate.[7]

Applications in Drug Development and Medicinal
Chemistry
The cyclopropyl group is a "bioisostere" for various functional groups and is frequently

incorporated into drug candidates to modulate their pharmacological profiles.[2] The strained

three-membered ring provides conformational rigidity, which can lock a molecule into a

bioactive conformation, thereby enhancing its binding affinity to a biological target.[1]

Methyl 2-cyclopropylacetate and its derivatives serve as key intermediates in the synthesis of

complex active pharmaceutical ingredients (APIs). For instance, related structures like methyl

2-[1-(mercaptomethyl)cyclopropyl]acetate are crucial precursors in the industrial synthesis of

Montelukast, a widely used leukotriene receptor antagonist for the treatment of asthma.[8]
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Role as a Core Molecular Scaffold

Core Scaffold Methyl 2-cyclopropylacetate Functionalized Intermediates e.g., Methyl 2-[1-(hydroxymethyl)cyclopropyl]acetate  Functionalization   Complex Precursors e.g., Methyl 2-[1-(sulfanylmethyl)cyclopropyl]acetate  Further Synthesis   Active Pharmaceutical Ingredient (API) e.g., Montelukast Scaffold  Final Assembly  

Click to download full resolution via product page

Caption: Progression from a core scaffold to an API.

The versatility of the ester group in Methyl 2-cyclopropylacetate allows for a wide range of

chemical transformations, including reduction to an alcohol, hydrolysis to a carboxylic acid, or

reaction with organometallic reagents, making it a highly adaptable building block for creating

diverse molecular libraries for drug discovery.[1]

Safety and Handling
As a flammable and irritant chemical, the proper handling of Methyl 2-cyclopropylacetate is

paramount to ensure laboratory safety.

GHS Hazard Identification
Flammable Liquid: H226 - Flammable liquid and vapor.[4]

Skin Irritation: H315 - Causes skin irritation.[4]

Eye Irritation: H319 - Causes serious eye irritation.[4]

Respiratory Irritation: H335 - May cause respiratory irritation.[4]

Recommended Handling Procedures
Ventilation: Always handle this chemical in a well-ventilated area or under a chemical fume

hood to avoid inhalation of vapors.[9][10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat.[9]
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Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

[10][11] Use non-sparking tools and take precautionary measures against static discharge.

[10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place away from

incompatible materials such as strong oxidizing agents and strong bases.[10]

Spill Response: In case of a spill, absorb the material with an inert absorbent (e.g., sand,

vermiculite) and place it in a sealed container for disposal.[9] Ensure all ignition sources are

removed from the area.

Conclusion
Methyl 2-cyclopropylacetate is more than a simple ester; it is a strategic building block whose

value is rooted in the unique chemical properties of its cyclopropyl ring. Its well-defined

physicochemical characteristics and established, high-yield synthesis protocols make it readily

accessible for research and development. For scientists in drug discovery, its role as a versatile

intermediate provides a reliable pathway to novel molecular architectures with enhanced

pharmacological properties. Adherence to rigorous safety protocols is essential for its handling,

ensuring that its scientific potential can be explored responsibly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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